Cas no 1805651-80-2 (Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate)

• Product Name: Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate
• CAS No: 1805651-80-2
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4955875
• Update Time: 2025-10-30

Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate

• Inchi： 1S/C12H11F2NO3/c1-3-18-12(16)10-8(17-2)5-4-7(6-15)9(10)11(13)14/h4-5,11H,3H2,1-2H3
• InChI Key： BMIUGJWSUWUJGF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate

Comprehensive Overview of Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate (CAS No. 1805651-80-2)

Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate (CAS No. 1805651-80-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its unique cyano and difluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The molecular structure of Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate features a methoxybenzoate backbone, which is known for its stability and reactivity. The presence of the cyano group (-CN) enhances its electrophilic character, making it a versatile building block for nucleophilic substitution reactions. Meanwhile, the difluoromethyl group (-CF2H) introduces unique electronic effects, which can influence the compound's bioavailability and metabolic stability. These attributes have led to its inclusion in cutting-edge research on drug discovery and sustainable agriculture.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate has surged due to their ability to improve the efficacy and selectivity of bioactive molecules. Fluorination is a key strategy in modern medicinal chemistry, as it can enhance a compound's binding affinity to target proteins and reduce off-target effects. This trend aligns with the growing focus on precision medicine and green chemistry, where minimizing environmental impact is paramount. As a result, this compound is frequently discussed in forums and publications related to innovative synthetic methodologies and eco-friendly chemical processes.

Another area where Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate shows promise is in the development of advanced materials. Its structural motifs are being investigated for their potential use in organic electronics, such as OLEDs and photovoltaic cells. The methoxy and cyano groups can modulate electron density, which is critical for optimizing charge transport properties. This has sparked interest among researchers working on next-generation optoelectronic devices and energy storage solutions.

From a synthetic perspective, the preparation of Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate often involves multi-step reactions, including esterification, fluorination, and cyanation. These processes require careful optimization to achieve high yields and purity, which is why the compound is often referenced in discussions about catalytic methods and reaction engineering. Recent advancements in flow chemistry and microwave-assisted synthesis have further streamlined its production, making it more accessible for industrial applications.

Given its multifaceted applications, Ethyl 3-cyano-2-difluoromethyl-6-methoxybenzoate is a subject of ongoing research and development. Its relevance to life sciences and materials engineering ensures that it remains a hot topic in academic and industrial circles. For those seeking detailed technical data, resources such as SciFinder and Reaxys provide comprehensive information on its physicochemical properties and synthetic routes. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of functional materials and therapeutic agents.